Cas no 163634-20-6 (Cyclobutanemethanol, 3-ethynyl-, cis-)

• Product Name: Cyclobutanemethanol, 3-ethynyl-, cis-
• CAS No: 163634-20-6
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD34603335
• CID: 5190992
• PubChem ID: 121392876
• Update Time: 2025-06-22

Cyclobutanemethanol, 3-ethynyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 3-ethynyl-, cis-
• cis-(3-ethynylcyclobutyl)methanol
• [(1s,3s)-3-ethynylcyclobutyl]methanol
• (cis-3-Ethynylcyclobutyl)methanol
• PS-16351
• PS-16352
• MFCD34603334
• EN300-7563491
• F88813
• F88898
• (trans-3-Ethynylcyclobutyl)methanol
• SY308626
• PB48664
• 162039-22-7
• PB48665
• AT13998
• (3-ethynylcyclobutyl)methanol
• PB48663
• Rel-((1s,3s)-3-ethynylcyclobutyl)methanol
• 163634-21-7
• Rel-((1r,3r)-3-ethynylcyclobutyl)methanol
• SCHEMBL17818227
• [(1r,3r)-3-ethynylcyclobutyl]methanol
• MFCD30167598
• SY296377
• 163634-20-6
• YXMUVIBOZXXNDX-UHFFFAOYSA-N
• trans-(3-ethynylcyclobutyl)methanol
• SY296376
• ((1s,3s)-3-ethynylcyclobutyl)methanol

• MDL： MFCD34603335
• Inchi： 1S/C7H10O/c1-2-6-3-7(4-6)5-8/h1,6-8H,3-5H2/t6-,7+
• InChI Key： YXMUVIBOZXXNDX-KNVOCYPGSA-N
• SMILES： [C@@H]1(CO)C[C@H](C#C)C1

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclobutanemethanol, 3-ethynyl-, cis-

Cyclobutanemethanol, 3-ethynyl-, cis- and Its Emerging Applications in Chemical Biology

Cyclobutanemethanol, 3-ethynyl-, cis- (CAS No. 163634-20-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular architecture and potential biological activities. This bicyclic alcohol features a cyclobutane ring substituted with an ethynyl group at the 3-position, arranged in a cis configuration, which imparts unique electronic and steric properties. The compound's molecular framework makes it a valuable scaffold for the development of novel bioactive molecules, particularly in the realms of drug discovery and synthetic chemistry.

The< strong>ethynyl substituent in Cyclobutanemethanol, 3-ethynyl-, cis- introduces a rich array of chemical handles that can be exploited for further functionalization. This feature allows for the facile introduction of diverse pharmacophores, making it an attractive building block for medicinal chemists. The cyclobutane ring itself contributes to the compound's rigidity, which can be advantageous in designing molecules with specific binding affinities to biological targets. Recent studies have highlighted the compound's potential in modulating enzyme activity and interacting with cellular receptors, positioning it as a promising candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules that can selectively interact with biological targets to modulate cellular processes. Cyclobutanemethanol, 3-ethynyl-, cis- has emerged as a versatile scaffold that can be tailored to address various therapeutic challenges. For instance, its ability to engage with enzymes and receptors in a non-peptidic manner makes it particularly interesting for drug design. The cis configuration of the cyclobutane ring enhances its binding interactions by optimizing spatial orientation, which is crucial for achieving high affinity and selectivity.

One of the most compelling aspects of Cyclobutanemethanol, 3-ethynyl-, cis- is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The unique structural features of this compound allow it to interact with kinase active sites in a manner that is distinct from traditional inhibitors. This specificity could lead to the discovery of novel drugs with improved efficacy and reduced side effects.

Moreover, the< strong>cis configuration of the cyclobutane ring in Cyclobutanemethanol, 3-ethynyl-, cis- has been shown to enhance its solubility and bioavailability, which are critical factors for drug development. Poor solubility often limits the effectiveness of small molecule drugs, but this compound's structural design mitigates such issues by promoting better integration into biological systems. Additionally, its stability under various physiological conditions makes it a reliable candidate for further exploration.

The< strong>ethynyl group also provides opportunities for post-synthetic modifications through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of aryl or alkynyl groups at specific positions on the molecule, expanding its chemical diversity and functional potential. Such modifications are particularly useful in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development.

In academic research, Cyclobutanemethanol, 3-ethynyl-, cis- has been employed as a key intermediate in synthesizing complex natural products and bioactive molecules. Its rigid bicyclic core serves as an excellent template for constructing more intricate structures that mimic known bioactive scaffolds. This approach has led to the discovery of novel compounds with potential therapeutic applications across various disease areas.

The compound's< strong>cis configuration plays a pivotal role in determining its interactions with biological targets. The spatial arrangement of atoms within the cyclobutane ring influences how it fits into binding pockets on proteins or enzymes. This precise spatial control is essential for achieving high-affinity binding and selective inhibition. Recent computational studies have demonstrated that< strong>Cyclobutanemethanol, 3-ethynyl-, cis- can effectively bind to specific residues within target proteins through hydrogen bonding networks and hydrophobic interactions.

The versatility of< strong>Cyclobutanemethanol, 3-ethynyl-, cis- extends beyond kinase inhibition; it also shows promise in other areas such as antiviral and anticancer research. For example, its ability to disrupt protein-protein interactions has been explored as a strategy to develop antiviral agents that target viral replication mechanisms. Additionally, its structural features make it suitable for designing molecules that induce apoptosis or inhibit tumor growth.

Synthetic methodologies have been refined to efficiently produce< strong>Cyclobutanemethanol, 3-ethynyl-, cis-, ensuring scalability for both research and commercial applications. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments underscore the compound's feasibility as an industrial asset in pharmaceutical manufacturing.

The future prospects of< strong>Cyclobutanemethanol, 3-ethynyl-, cis- are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Its unique structural attributes make it a valuable tool for chemists exploring novel therapeutic interventions across multiple disease indications.